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Compound of Interest |

4-chloro-N-
Compound Name: hydroxybenzenecarboximidoyl!
chloride
CAS No.: 74903-80-3
Cat. No.: B7766950

Executive Summary & Chemical Identity

This guide addresses the handling, stability, and operational safety of 4-chloro-N-
hydroxybenzenecarboximidoyl chloride (also known as 4-chlorobenzohydroximoyl chloride).
While often treated as a standard intermediate, this compound belongs to a class of
hydroximoyl chlorides that serve as precursors to nitrile oxides.

In drug discovery—specifically in the synthesis of isoxazole scaffolds (e.g., for antibiotics or
oncology targets)—this compound is the "stable" storage form of the highly reactive, potentially
explosive 4-chlorobenzonitrile oxide. The primary safety risk is not just the compound itself, but
its unintended activation into the nitrile oxide species.

Chemical Identification
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Parameter Data

(2)-4-chloro-N-hydroxybenzenecarboximidoyl
IUPAC Name
chloride

4-Chlorobenzohydroximoyl chloride; 4-Chloro-N-
Common Synonyms o .
hydroxybenzimidoyl chloride

CAS Number 28123-63-9

Molecular Formula C7HsCI2NO

Molecular Weight 190.03 g/mol

Physical State White to off-white crystalline solid

Melting Point 87-89 °C (Decomposes if heated rapidly)

Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility )
water

Hazard Identification & Risk Assessment
GHS Classification (Self-Classified based on structural
analogs)

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

» Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

e Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[2]

The "Hidden" Hazard: Nitrile Oxide Generation

The most critical safety parameter for this compound is its reactivity with bases (e.qg.,
Triethylamine, Carbonate).

e Mechanism: Treatment with base triggers dehydrohalogenation (loss of HCI) to form 4-
chlorobenzonitrile oxide.
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o Risk: Nitrile oxides are unstable.[2] If generated in the absence of a dipolarophile (the "trap"),
they will dimerize to form furoxans in a highly exothermic reaction. In concentrated forms,
this dimerization can lead to thermal runaway and explosion.

o Operational Rule: Never treat this compound with base unless the trapping agent
(alkene/alkyne) is already present in the solution.

Visualizing the Hazard Pathway

The following diagram illustrates the chemical flow and the specific "Red Zone" where safety

risks are highest.
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Figure 1: Reaction pathway highlighting the instability of the nitrile oxide intermediate
generated from the hydroximoyl chloride.

Operational Safety Protocols

As an application scientist, | recommend the following protocols to ensure data integrity and
personnel safety.

Storage & Stability
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o Temperature: Store at 2—8°C. Room temperature storage is acceptable for short durations
(<24 hours), but prolonged exposure promotes slow decomposition and HCI evolution.

o Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture hydrolyzes the C-Cl bond,
releasing HCI and reverting the compound to the hydroxamic acid or decomposing it.

o Container: Glass vials with Teflon-lined caps. Do not use metal spatulas for prolonged
handling as trace acid may corrode them.

Synthesis Protocol (Oxime to Hydroximoyl Chloride)

If you are synthesizing this compound from 4-chlorobenzaldoxime:
» Reagent: Use N-Chlorosuccinimide (NCS) in DMF or DMF/CHCI3.
o Exotherm Control: The chlorination is exothermic. Add NCS in portions at 0°C to 10°C.

e Quenching: Pour into ice water to precipitate the product. Avoid extracting with diethyl ether if
peroxides are suspected, as this adds an explosion risk.

Usage Protocol: In Situ Generation (The "Standard of
Care")

Never isolate the nitrile oxide. Use the in situ generation method for 1,3-dipolar cycloadditions.
Step-by-Step Workflow:

o Dissolution: Dissolve the dipolarophile (alkene/alkyne, 1.0 equiv) and 4-
chlorobenzohydroximoyl chloride (1.1-1.2 equiv) in the solvent (DCM, THF, or Toluene).

e Cooling: Cool the mixture to 0°C.

o Base Addition: Dissolve Triethylamine (TEA, 1.2 equiv) in a small volume of solvent. Add this
solution dropwise over 30—60 minutes.

o Why? Slow addition keeps the concentration of the transient nitrile oxide low. It reacts with
the dipolarophile immediately rather than accumulating and dimerizing.
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e Monitoring: Monitor by TLC/LCMS. The disappearance of the hydroximoyl chloride and the
formation of TEA-HCI precipitate indicates progress.

Operational Decision Logic

Use this flowchart to determine the safe handling parameters for your specific experiment.
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Figure 2: Operational decision tree for the safe use of 4-chlorobenzohydroximoyl chloride in
synthesis.

Emergency Response & First Aid

Scenario Immediate Action Rationale

) Wash immediately with soap Compound is an irritant and
Skin Contact ] ) N
and water for 15 mins.[3] potential sensitizer.[1]

Rinse with water for 15 mins; o ]
] ) Acidic hydrolysis products
Eye Contact lift eyelids.[4] Consult o
] (HCI) cause severe irritation.
ophthalmologist.

Move to fresh air.[2][3][4][5][6] o
Dust is irritating to mucous

Inhalation If breathing is difficult, give
membranes.
oxygen.[6]
Do not use water. Cover with Water releases HCI gas.
Spill Cleanup dry lime or soda ash. Sweep Neutralizing agents prevent
up. acid fumes.

Use COz, dry chemical, or
Fire foam.[2][6][7][8] Do not use

water jet.

Water jet spreads the chemical

and triggers hydrolysis.

Toxicological Information

» Acute Toxicity: Data limited for this specific derivative. Based on analogs (benzohydroximoyl
chloride), LD50 (oral, rat) is estimated between 300-2000 mg/kg.

o Sensitization: Potential skin sensitizer. Hydroximoy! chlorides can acylate proteins, leading to
hapten formation and immune response.

» Carcinogenicity: Not listed by IARC, NTP, or OSHA.[2]

Disposal Considerations

e Waste Stream: Halogenated organic waste.
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Neutralization: Before disposal, small amounts can be treated with dilute aqueous NaOH
slowly to hydrolyze the chloride, followed by neutralization with acid. However, professional
incineration is the preferred method.

Contaminated Packaging: Treat as the substance itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. sigmaaldrich.com [sigmaaldrich.com]
o 8. international.brand.akzonobel.com [international.brand.akzonobel.com]

e To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: 4-Chloro-N-
hydroxybenzenecarboximidoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7766950#safety-data-sheet-sds-for-4-chloro-n-
hydroxybenzenecarboximidoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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